Cas no 144146-59-8 (1-(3-Chlorophenyl)-4-propylpiperazine)

• Product Name: 1-(3-Chlorophenyl)-4-propylpiperazine
• CAS No: 144146-59-8
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 1060368
• PubChem ID: 14960353
• Update Time: 2025-06-25

1-(3-Chlorophenyl)-4-propylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-4-propylpiperazine
• EN300-10876338
• 1-(3-Chloro-phenyl)-4-propyl-piperazine
• Z432802386
• BDBM50005123
• SCHEMBL8467046
• DTXSID20566113
• 144146-59-8
• CHEMBL27192
• DB-300538
• AKOS027447235

• Inchi： 1S/C13H19ClN2/c1-2-6-15-7-9-16(10-8-15)13-5-3-4-12(14)11-13/h3-5,11H,2,6-10H2,1H3
• InChI Key： GSNOQYGWFHFQEV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CCC)CC1

Computed Properties

• Exact Mass: 238.12400
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.87490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chlorophenyl)-4-propylpiperazine

Introduction to Compound CAS No. 144146-59-8: 1-(3-Chlorophenyl)-4-propylpiperazine

The compound CAS No. 144146-59-8, also known as 1-(3-Chlorophenyl)-4-propylpiperazine, is a fascinating molecule with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials.

Recent studies have highlighted the importance of 1-(3-Chlorophenyl)-4-propylpiperazine in the context of its role as a building block for more complex molecules. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with potential antiviral and anticancer properties.

The structural features of this compound are worth noting. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common motif in many drugs due to its ability to form hydrogen bonds and interact with biological targets. The substitution pattern, with a chlorophenyl group at position 3 and a propyl group at position 4, introduces additional functionality and enhances the molecule's versatility.

In terms of synthesis, recent advancements have made the preparation of 1-(3-Chlorophenyl)-4-propylpiperazine more efficient. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions, reducing production time and improving yields.

The application of this compound extends beyond pharmaceuticals. Its use in materials science, particularly in the development of novel polymers and coatings, has been explored due to its ability to act as a crosslinking agent or a stabilizing component.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of 1-(3-Chlorophenyl)-4-propylpiperazine. Studies suggest that under certain conditions, the compound can be metabolized by microorganisms, making it a more sustainable option for industrial applications.

In conclusion, the compound CAS No. 144146-59-8 stands out as a versatile molecule with promising applications across multiple disciplines. Its structural properties, efficient synthesis methods, and potential for use in drug development and materials science make it a subject of ongoing research interest.